Cas no 23149-81-7 (Pyrimido[5,4-d]pyrimidine-4,8-diamine)
23149-81-7 structure
Product Name:Pyrimido[5,4-d]pyrimidine-4,8-diamine
Pyrimido[5,4-d]pyrimidine-4,8-diamine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[5,4-d]pyrimidine-4,8-diamine
- DTXSID90325719
- NSC-516418
- 23149-81-7
- NSC516418
-
- Inchi: 1S/C6H6N6/c7-5-4-3(9-1-11-5)6(8)12-2-10-4/h1-2H,(H2,7,9,11)(H2,8,10,12)
- InChI Key: GSAUINCNYXKDSU-UHFFFAOYSA-N
- SMILES: N1C=NC(=C2C=1C(N)=NC=N2)N
Computed Properties
- Exact Mass: 162.06558
- Monoisotopic Mass: 162.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.605
- Boiling Point: 460.4°C at 760 mmHg
- Flash Point: 263.1°C
- Refractive Index: 1.844
- PSA: 103.6
Pyrimido[5,4-d]pyrimidine-4,8-diamine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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